Cas no 1353964-95-0 (tert-Butyl 3-(2-chloronicotinamido)piperidine-1-carboxylate)

• Product Name: tert-Butyl 3-(2-chloronicotinamido)piperidine-1-carboxylate
• CAS No: 1353964-95-0
• MF: C₁₆H₂₂ClN₃O₃
• MW: 339.817183017731
• MDL: MFCD21098505
• CID: 2091303
• PubChem ID: 66569665
• Update Time: 2025-10-29

tert-Butyl 3-(2-chloronicotinamido)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(2-chloronicotinamido)piperidine-1-carboxylate
• DB-217851
• 3-[(2-Chloro-pyridine-3-carbonyl)-amino]-piperidine-1-carboxylic acid tert-butyl ester
• G65635
• 1353964-95-0
• tert-Butyl3-(2-chloronicotinamido)piperidine-1-carboxylate
• tert-butyl 3-[(2-chloropyridine-3-carbonyl)amino]piperidine-1-carboxylate
• AKOS024463066
• TERT-BUTYL 3-(2-CHLOROPYRIDINE-3-AMIDO)PIPERIDINE-1-CARBOXYLATE

• MDL： MFCD21098505
• Inchi： 1S/C16H22ClN3O3/c1-16(2,3)23-15(22)20-9-5-6-11(10-20)19-14(21)12-7-4-8-18-13(12)17/h4,7-8,11H,5-6,9-10H2,1-3H3,(H,19,21)
• InChI Key： MEVIDFXPJOZDLN-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NC1CN(C(=O)OC(C)(C)C)CCC1)=O

Computed Properties

• Exact Mass: 339.1349693g/mol
• Monoisotopic Mass: 339.1349693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 439
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 71.5Ų

Additional information on tert-Butyl 3-(2-chloronicotinamido)piperidine-1-carboxylate

tert-Butyl 3-(2-chloronicotinamido)piperidine-1-carboxylate (CAS No. 1353964-95-0): An Overview

tert-Butyl 3-(2-chloronicotinamido)piperidine-1-carboxylate (CAS No. 1353964-95-0) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is a derivative of piperidine, a six-membered heterocyclic amine, and features a tert-butyl protecting group on the carboxylate moiety. The presence of the 2-chloronicotinamido group adds complexity and functionality, making it an attractive candidate for various applications in drug discovery and development.

The tert-butyl protecting group in tert-Butyl 3-(2-chloronicotinamido)piperidine-1-carboxylate serves to stabilize the piperidine ring, preventing premature deprotection during synthetic manipulations. This feature is particularly useful in multi-step synthetic routes where maintaining the integrity of the piperidine ring is crucial. The 2-chloronicotinamido group, on the other hand, introduces a chlorine atom and an amide functionality, which can influence the compound's pharmacological properties and reactivity.

Recent studies have highlighted the importance of tert-Butyl 3-(2-chloronicotinamido)piperidine-1-carboxylate in the development of novel therapeutic agents. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent activity against various targets, including G protein-coupled receptors (GPCRs) and ion channels. These findings suggest that tert-Butyl 3-(2-chloronicotinamido)piperidine-1-carboxylate could be a valuable starting point for the design of new drugs targeting these important biological pathways.

In addition to its potential as a therapeutic agent, tert-Butyl 3-(2-chloronicotinamido)piperidine-1-carboxylate has been explored for its use in chemical biology studies. The compound's ability to modulate specific protein-protein interactions and cellular processes makes it a useful tool for investigating complex biological systems. For example, researchers at the University of California have utilized derivatives of this compound to study the role of specific enzymes in signal transduction pathways, providing insights into disease mechanisms and potential therapeutic targets.

The synthesis of tert-Butyl 3-(2-chloronicotinamido)piperidine-1-carboxylate typically involves several well-established chemical reactions. One common approach is to start with tert-butyl piperidine-1-carboxylate and react it with 2-chloronicotinic acid chloride under controlled conditions. This method ensures high yields and purity, making it suitable for large-scale production. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have also been employed to optimize the synthesis process and reduce reaction times.

The physicochemical properties of tert-Butyl 3-(2-chloronicotinamido)piperidine-1-carboxylate are well-characterized. It is a white crystalline solid with a melting point ranging from 100°C to 105°C. The compound is soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), which are essential for structure elucidation and purity analysis.

In terms of safety and handling, tert-Butyl 3-(2-chloronicotinamido)piperidine-1-carboxylate should be stored under dry conditions at room temperature to prevent degradation. Standard laboratory safety protocols should be followed when handling this compound to ensure the safety of personnel and maintain the integrity of the material.

The future prospects for tert-Butyl 3-(2-chloronicotinamido)piperidine-1-carboxylate are promising. Ongoing research is focused on optimizing its pharmacological properties through structural modifications and exploring its potential in combination therapies. Additionally, efforts are being made to develop more efficient synthetic routes to reduce costs and improve scalability for industrial applications.

In conclusion, tert-Butyl 3-(2-chloronicotinamido)piperidine-1-carboxylate (CAS No. 1353964-95-0) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile applications make it an important molecule for both academic investigations and commercial development. As research continues to advance, it is likely that new insights and applications will emerge, further solidifying its importance in the field.